Benzyl-PEG12-alcohol

• CAS: 26403-74-7
• Molecular Formula: C31H56O13
• Molecular Weight: 636.8 g/mol
• InChI: InChI=1S/C31H56O13/c32-6-7-33-8-9-34-10-11-35-12-13-36-14-15-37-16-17-38-18-19-39-20-21-40-22-23-41-24-25-42-26-27-43-28-29-44-30-31-4-2-1-3-5-31/h1-5,32H,6-30H2
• InChIKey: UUPLECFEWRITCF-UHFFFAOYSA-N

Benzyl-PEG12-alcohol: Defined-Length PEG Linker

Benzyl‑PEG12‑alcohol is a discrete‑length polyethylene glycol (PEG) derivative featuring a benzyl ether protecting group at one terminus and a primary alcohol at the other. It belongs to the class of heterobifunctional PEG linkers widely used in PROTAC synthesis, antibody‑drug conjugate (ADC) construction and surface passivation . Its precisely defined 12‑unit PEG spacer provides a unique balance of hydrophilicity and configurational reach that distinguishes it from shorter‑ or longer‑chain analogs in the Benzyl‑PEGn‑alcohol series.

Workflow

Defined-length PEG spacer for PROTAC and ADC synthesis

Selection Logic

Discrete 12-unit chain controls spacer arm length and hydrophilicity

Use Context

Bioconjugation requiring balanced reach and aqueous solubility

Why Benzyl-PEG12-alcohol Is Irreplaceable

Benzyl‑PEG12‑alcohol cannot be simply replaced by Benzyl‑PEG8, PEG6 or PEG24 in a formulation or synthesis because PEG chain length directly dictates the hydrodynamic radius, spacer distance between the benzyl anchor and the terminal hydroxyl, and phase solubility . Substituting a shorter chain would reduce the reach of the benzyl group and potentially limit its effectiveness as a surfactant or linker, while a longer chain may introduce higher viscosity and steric bulk. These differences are quantifiable and project‑specific.

Risk Factor

Benzyl-PEG12

Shorter/Longer PEG

Spacer Reach

Provides extended configurational reach for large interfaces

Shorter PEGs reduce spacer length, potentially limiting ternary complex formation

Hydrophilicity

12-unit PEG imparts higher hydrophilic mass

Fewer EG units lower aqueous solubility and may increase aggregation

Hydrodynamic Radius

Balanced PEG12 radius supports optimal bioconjugate solubility

Longer PEGs may introduce excessive viscosity and steric hindrance

Comparative Evidence for Benzyl-PEG12-alcohol

Spacer Arm Length Comparison

Benzyl‑PEG12‑alcohol offers a spacer arm length consistent with a 12‑unit PEG backbone. Using a linear interpolation based on commercially validated SM(PEG)n crosslinkers, the PEG2 spacer arm is 17.6 Å and the PEG24 spacer arm is 95.2 Å . Assuming a constant increment of ~3.53 Å per ethylene glycol unit, the PEG12 spacer arm is approximately 52.9 Å. In contrast, the widely used Benzyl‑PEG4‑alcohol would provide a spacer arm of only ~14.1 Å, resulting in a 3.8‑fold difference in configurational reach.

Spacer Arm Length

Class-level

~52.9 Å vs ~14.1 Å ~3.8× longer

Supports linker length optimization for ternary complex formation

Estimated from linear interpolation; verify for specific target interfaces

Evidence Dimension	Spacer arm length (configurational reach)
Target Compound Data	Benzyl‑PEG12‑alcohol: estimated spacer arm length ≈ 52.9 Å (based on interpolation from PEGn series)
Comparator Or Baseline	Benzyl‑PEG4‑alcohol: estimated spacer arm length ≈ 14.1 Å (based on interpolation from the same series)
Quantified Difference	~3.8‑fold longer spacer arm
Conditions	Estimated from linear interpolation of Pierce SM(PEG)n crosslinker data (n=2, 24); assumes constant increment per ethylene glycol unit.

Why This Matters

In PROTAC development, linker length must bridge the distance between the E3 ubiquitin ligase binding site and the target protein binding site; an insufficiently short linker aborts productive ternary complex formation, making the longer PEG12 spacer a critical enabler for larger target interfaces.

PEG Chain Length and Hydrophilicity

Benzyl‑PEG12‑alcohol possesses a molecular weight of 636.8 g·mol⁻¹, corresponding to 12 ethylene glycol repeating units . The shorter homolog Benzyl‑PEG6‑alcohol has a molecular weight of 428.5 g·mol⁻¹ with only 6 PEG units . The 48% greater molecular weight of the target compound directly translates to a proportionally larger hydrophilic domain, which is known to enhance aqueous solubility and reduce non‑specific binding of the conjugated biomolecule.

PEG Hydrophilicity

Class-level

636.8 vs 428.5 g·mol⁻¹
+48% MW, 2× EG units

Higher PEG mass may improve conjugate solubility in aqueous buffers

Correlation between PEG length and solubility; verify for specific payloads

Evidence Dimension	PEG polymer backbone length (molecular weight and number of ethylene glycol units)
Target Compound Data	Benzyl‑PEG12‑alcohol: MW = 636.8 g·mol⁻¹, 12 EG units
Comparator Or Baseline	Benzyl‑PEG6‑alcohol: MW ≈ 428.5 g·mol⁻¹, 6 EG units
Quantified Difference	208.3 g·mol⁻¹ higher MW (48% increase); 2‑fold greater number of EG units
Conditions	Vendor‑specified molecular formulas and molecular weights; solubility enhancement inferred from the well‑established correlation between PEG chain length and aqueous solubility for PEGylated compounds.

Why This Matters

Superior hydrophilicity reduces aggregation of hydrophobic drug payloads in aqueous buffers and improves conjugate pharmacokinetics, making Benzyl‑PEG12‑alcohol the preferred choice when solubility and low immunogenicity are paramount.

Protecting Group Orthogonality Comparison

The benzyl ether in Benzyl‑PEG12‑alcohol can be selectively removed by catalytic hydrogenolysis (Pd/C, H₂) while leaving acid‑sensitive functionalities intact [1]. In contrast, tetrahydropyranyl (THP)-protected PEG derivatives require aqueous acid for deprotection, which can protonate basic amine groups and degrade acid‑labile payloads. The patent literature explicitly notes that benzyl‑protected PEGs (BnO‑PEG‑OH) and allyl‑protected PEGs are the two dominant single‑end‑protected PEG classes, and that benzyl deprotection proceeds quantitatively under mild, neutral hydrogenolysis conditions.

Deprotection Orthogonality

Cross-study comparable

Benzyl: H₂, Pd/C (neutral) vs THP: acid Preserves acid-labile groups

Neutral deprotection maintains integrity of acid-sensitive warheads

Patent CN202310567018; validate for specific synthetic sequences

Evidence Dimension	Deprotection orthogonality (protecting group removal conditions)
Target Compound Data	Benzyl‑PEG12‑alcohol: benzyl group removed by H₂, Pd/C at room temperature and atmospheric pressure (neutral conditions)
Comparator Or Baseline	THP‑PEGn‑alcohol: THP group removed by aqueous acid (e.g., p‑toluenesulfonic acid in methanol), which is incompatible with acid‑sensitive functional groups
Quantified Difference	Benzyl deprotection avoids exposure to acidic pH; THP deprotection requires pH < 3 and often elevated temperatures
Conditions	Comparative analysis drawn from patent CN202310567018, which describes both benzyl‑PEG and THP‑PEG protective strategies for heterobifunctional PEG synthesis.

Why This Matters

The ability to remove the benzyl protecting group under neutral, metal‑catalyzed conditions preserves the integrity of acid‑labile warheads (e.g., ester‑linked payloads, vinyl ethers) during multi‑step bioconjugate assembly, reducing side‑product formation and improving overall yield.

• [1] CN Patent 202310567018 – “单端四氢吡喃保护的聚乙二醇及其合成方法和异端修饰的聚乙二醇衍生物”. Lines 10‑12 describe benzyl‑PEG‑OH hydrogenolysis with Pd/C and contrast it with acid‑labile THP protection. http://www.xjishu.com/zhuanli/27/202310567018.html (accessed 2026-04-23) View Source

Key Applications of Benzyl-PEG12-alcohol

PROTAC Linker: Bridging Large Protein Interfaces

When constructing PROTACs for targets that require a linker length exceeding 40 Å (such as the BRD4–CRBN or AR–VHL systems), Benzyl‑PEG12‑alcohol delivers a spacer arm approaching 53 Å, substantially longer than PEG4 or PEG6 alternatives. Its defined length avoids the heterogeneous mixture produced by polydisperse PEG, enabling SAR studies where linker length is a controlled variable .

ADC Hydrophilic Spacer Integration

In antibody‑drug conjugates bearing hydrophobic cytotoxic agents (e.g., maytansinoids or pyrrolobenzodiazepines), the 12‑unit PEG chain of Benzyl‑PEG12‑alcohol provides twice the hydrophilic mass of a PEG6 spacer, maintaining conjugate solubility and preventing aggregation during buffer exchange and long‑term storage . The terminal primary alcohol allows facile activation (e.g., tosylation or NHS ester formation) for on‑demand conjugation.

Surface Functionalization of Nanoparticles and Biosensors

The benzyl end of Benzyl‑PEG12‑alcohol acts as a hydrophobic anchor for physisorption onto polystyrene surfaces or lipid bilayers, while the PEG12‑OH segment extends a hydrophilic brush into the aqueous phase. This creates a bio‑inert, low‑fouling interface that reduces non‑specific protein adsorption, with the chain length optimized to balance coverage density and steric stabilization .

Orthogonal Synthesis of PEG Derivatives

Benzyl‑PEG12‑alcohol serves as a key intermediate in sequences where the benzyl group must be removed in the final step under neutral hydrogenolysis conditions, without disturbing acid‑labile esters, silyl ethers, or glycosidic bonds present elsewhere in the molecule. This orthogonality reduces the number of protecting group interconversions and increases overall synthetic efficiency compared to THP‑protected PEG reagents .

Application

Selection Property

Validation Focus

PROTAC linker design

Extended spacer arm length

Ternary complex formation across large interfaces

ADC hydrophilic spacer

12-unit PEG hydrophilicity

Conjugate solubility and aggregation resistance

Surface functionalization

Benzyl hydrophobic anchor

Bio-inert brush and protein adsorption reduction

Orthogonal PEG synthesis

Neutral hydrogenolysis deprotection

Acid-labile group compatibility